Cas no 1773507-87-1 (Cyclobutaneacetic acid, 3,3-difluoro-1-methyl-)

• Product Name: Cyclobutaneacetic acid, 3,3-difluoro-1-methyl-
• CAS No: 1773507-87-1
• MF: C₇H₁₀F₂O₂
• MW: 164.1499
• MDL: MFCD32711275
• CID: 5347040
• PubChem ID: 118062640
• Update Time: 2025-06-08

Cyclobutaneacetic acid, 3,3-difluoro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutaneacetic acid, 3,3-difluoro-1-methyl-
• 2-(3,3-Difluoro-1-methylcyclobutyl)acetic acid
• CC1(CC(O)=O)CC(F)(F)C1
• Z4582191512

• MDL： MFCD32711275
• Inchi： 1S/C7H10F2O2/c1-6(2-5(10)11)3-7(8,9)4-6/h2-4H2,1H3,(H,10,11)
• InChI Key： VSKLQNOSDXIRDP-UHFFFAOYSA-N
• SMILES： FC1(C([H])([H])C(C([H])([H])[H])(C([H])([H])C(=O)O[H])C1([H])[H])F

Computed Properties

• Exact Mass: 164.06488588g/mol
• Monoisotopic Mass: 164.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3

Additional information on Cyclobutaneacetic acid, 3,3-difluoro-1-methyl-

Cyclobutaneacetic acid, 3,3-difluoro-1-methyl- (CAS No. 1773507-87-1): A Comprehensive Overview

Cyclobutaneacetic acid, 3,3-difluoro-1-methyl-, identified by its Chemical Abstracts Service (CAS) number 1773507-87-1, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclobutane derivatives, characterized by its four-membered ring structure substituted with fluorine and methyl groups. The unique arrangement of these functional groups imparts distinct chemical properties, making it a promising candidate for various applications in drug discovery and synthetic chemistry.

The structural motif of Cyclobutaneacetic acid, 3,3-difluoro-1-methyl- consists of a cyclobutane ring with two fluorine atoms at the 3-position and a methyl group at the 1-position. This configuration results in a molecule with high lipophilicity and metabolic stability, which are critical factors in the design of bioactive compounds. The presence of fluorine atoms also enhances the compound's interaction with biological targets, often improving its binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacophoric properties of Cyclobutaneacetic acid, 3,3-difluoro-1-methyl-. Studies have demonstrated that the fluorinated cyclobutane core can effectively mimic natural amino acid residues in protein binding pockets, thereby serving as a scaffold for designing novel inhibitors and agonists. This has opened up new avenues for the development of targeted therapies in areas such as oncology, neurology, and anti-inflammatory diseases.

In particular, the< strong> difluoromethyl group in Cyclobutaneacetic acid, 3,3-difluoro-1-methyl- plays a crucial role in modulating the metabolic pathways of drug candidates. The electron-withdrawing nature of fluorine atoms can enhance the stability of reactive intermediates during metabolic conversion, leading to improved bioavailability and reduced toxicity. This feature has been exploited in the design of next-generation antiviral and anticancer agents where metabolic resistance is a significant challenge.

The synthesis of Cyclobutaneacetic acid, 3,3-difluoro-1-methyl- involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to construct the desired framework efficiently. These techniques not only streamline the synthetic process but also allow for modular modifications to tailor the compound's properties for specific applications.

One of the most compelling aspects of Cyclobutaneacetic acid, 3,3-difluoro-1-methyl- is its versatility in medicinal chemistry. Researchers have leveraged its structural features to develop novel analogs with enhanced pharmacological activity. For instance, derivatives of this compound have shown promising results in preclinical studies as inhibitors of kinases and other enzyme targets implicated in cancer progression. The ability to fine-tune the substitution pattern on the cyclobutane ring has allowed scientists to optimize potency while minimizing off-target effects.

The< strong> difluoromethyl group also contributes to the compound's resistance to enzymatic degradation, which is particularly valuable in formulations designed for prolonged release or targeted delivery systems. This stability ensures that therapeutic agents based on this scaffold maintain their efficacy over extended periods, reducing the need for frequent dosing and improving patient compliance.

Epidemiological studies have hinted at potential benefits derived from compounds containing< strong> difluoromethyl groups due to their ability to modulate inflammatory pathways. While further research is needed to fully elucidate these effects, preliminary data suggest that< strong>Cyclobutaneacetic acid, 3,3-difluoro-1-methyl--based molecules could be effective in treating chronic inflammatory disorders without triggering adverse immune responses.

The growing interest in fluorinated heterocycles like< strong>Cyclobutaneacetic acid, 3,3-difluoro-1-methyl- has spurred innovation in synthetic methodologies tailored to introduce fluorine atoms into complex molecular architectures. Techniques such as electrophilic aromatic substitution and metal-mediated coupling reactions have been refined to achieve regioselective fluorination at desired positions within the cyclobutane ring. These advancements have not only simplified access to< strong>Cyclobutaneacetic acid-based compounds but also paved the way for exploring new chemical space in drug discovery.

The pharmacokinetic profile of< strong>Cyclobutaneacetic acid, particularly its absorption distribution metabolism excretion (ADME) properties, has been thoroughly investigated using both experimental and computational approaches. Studies indicate that this compound exhibits favorable solubility parameters that enhance oral bioavailability while minimizing renal clearance rates. These characteristics make it an attractive candidate for oral administration in therapeutic regimens where sustained drug levels are essential.

In conclusion,< strong>Cyclobutaneacetic acid, specifically its< strong> 3,3-difluoro-1-methyl-substituted derivative (CAS No.< strong>1773507-87-1), represents a significant advancement in medicinal chemistry due to its unique structural features and versatile applications. The combination of lipophilicity imparted by the methyl group with metabolic stability provided by fluorine substitutions offers an optimal balance for drug-like properties. As research continues to uncover new therapeutic opportunities derived from this scaffold,< strong>Cyclobutaneacetic acid-based compounds are poised to play a pivotal role in next-generation pharmaceuticals.